Neutron Transparency: Thermal Neutron Absorption Cross Section Comparison of Er-168 vs. Er-167
Erbium-168 exhibits exceptional neutron transparency compared to Erbium-167, a critical distinction for applications requiring minimal neutron activation. The thermal neutron absorption cross section (σ) for ¹⁶⁸Er is measured at 2.3 ± 0.3 barns, while for ¹⁶⁷Er it is 568 ± 9 barns [1]. This constitutes a factor of ~247 reduction in neutron absorption, enabling ¹⁶⁸Er to serve as a low-activation structural or target material.
| Evidence Dimension | Thermal neutron absorption cross section |
|---|---|
| Target Compound Data | 2.3 ± 0.3 barns |
| Comparator Or Baseline | Er-167: 568 ± 9 barns |
| Quantified Difference | Factor of ~247 lower absorption |
| Conditions | Thermal neutron energy (~0.025 eV) |
Why This Matters
This enables the use of Er-168 in neutron flux environments where minimal neutron capture is required, preventing unwanted activation and isotopic transmutation that would compromise the function of the material or the purity of downstream products.
- [1] Knopf K, Waschkowski W. Interaction of slow neutrons with natural terbium, holmium and erbium and its isotopes. Z Phys A. 1997;359:297-302. View Source
